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Compound of Interest

Compound Name: 4-(5-Oxazolyl)benzylamine

Cat. No.: B2759546

Abstract

4-(5-Oxazolyl)benzylamine is a heterocyclic building block of significant interest in medicinal
chemistry and drug discovery. Its unique structure, combining a benzylamine moiety with an
oxazole ring, makes it a valuable precursor for synthesizing a wide range of complex molecules
and potential therapeutic agents. This guide provides an in-depth analysis of the commercial
availability of 4-(5-Oxazolyl)benzylamine, offering critical insights for researchers, chemists,
and procurement specialists. We will cover its chemical properties, identify key commercial
suppliers, discuss essential quality control considerations for research applications, and briefly
touch upon its role in synthetic chemistry.

Introduction: The Significance of 4-(5-
Oxazolyl)benzylamine in Research

The pursuit of novel bioactive compounds is a cornerstone of modern pharmaceutical research.
Heterocyclic compounds, particularly those containing nitrogen and oxygen, are privileged
scaffolds found in a vast number of FDA-approved drugs. The oxazole ring system, a five-
membered aromatic heterocycle, is known for its diverse biological activities, including
antimicrobial, anti-inflammatory, and anticancer properties[1][2][3].

Similarly, the benzylamine scaffold is a fundamental component in many pharmaceuticals,
contributing to molecular conformation and target binding[4]. 4-(5-Oxazolyl)benzylamine
merges these two important pharmacophores, presenting a versatile starting point for library
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synthesis and lead optimization campaigns. Understanding its commercial landscape is the first

critical step for any research program intending to utilize this compound.

Core Chemical & Physical Properties

A thorough understanding of a compound's properties is essential for its handling, storage, and

application in experimental work. 4-(5-Oxazolyl)benzylamine is a solid at room temperature

with a molecular weight of 174.20 g/mol [5][6]. Key identifiers and properties are summarized in

the table below.

Property Value Source(s)
CAS Number 672324-91-3 Parchem, Sunway Pharm[5][6]
Sigma-Aldrich, Sunway
Molecular Formula C10H10N20
Pharm[6]
] Sigma-Aldrich, Sunway
Molecular Weight 174.20
Pharm[6]
(4-(Oxazol-5-
IUPAC Name ) Sunway Pharm[6]
yl)phenyl)methanamine
4-(5-
Synonyms Oxazolyl)benzenemethanamin Sunway Pharm[6]
e
Appearance Solid Sigma-Aldrich[7]

SMILES String

NCC1=CC=C(C2=CN=C02)C
=C1

Sigma-Aldrich[7]

InChl Key

KDGPGIRXRWYDQE-
UHFFFAOYSA-N

Sigma-Aldrich[7]

The structure of 4-(5-Oxazolyl)benzylamine is depicted below, highlighting its constituent

functional groups.

Caption: Chemical structure of 4-(5-Oxazolyl)benzylamine.
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Commercial Availability and Sourcing

The accessibility of a chemical building block is paramount for the timely execution of research
projects. 4-(5-Oxazolyl)benzylamine is available from several specialty chemical suppliers,
typically catering to the research and development sector. The availability ranges from
milligram-scale for initial screening to gram-scale for synthetic campaigns.

. Product . Available
Supplier Purity . Notes
Number Quantity
Sold "as-is";
) ) Not specified buyer is
Sigma-Aldrich CDS022239 ) 50 MG )
(AldrichCPR) responsible for

confirming purity.

Certificate of
Analysis (CofA)
CB07207 97% 1g and NMR data

available upon

Sunway Pharm
Ltd

request[6].

Positioned as a
supplier for
Parchem Not specified Not specified Bulk quantities larger scale and
industrial
needs|[5].

Expert Insight: The choice of supplier often depends on the experimental stage. For initial
proof-of-concept reactions or biological screening, a small quantity from a supplier like Sigma-
Aldrich may be sufficient. However, it is crucial to note their "AldrichCPR" grade disclaimer,
which places the onus of quality verification entirely on the researcher. For later-stage
development or reactions where stoichiometry is critical, sourcing from a supplier like Sunway
Pharm, which provides a stated purity and analytical data, is the more prudent choice[6]. For
scaling up a synthesis, a bulk chemical supplier such as Parchem would be the appropriate
contact[5].
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The following workflow illustrates a logical process for sourcing this chemical for a research

project.

e.g., Synthesis Precursor

[1. Identify Research Need
( )

2. Search Supplier Databases
(CAS: 672324-91-3)

E%. Evaluate Supplier Specifications]

1
I
1 1 |
1
Purity & Analytical Data Quantity & Lead Time | |
(e.g., >97%, NMR available?) (e.g., 1g in stock) ’I

@. Select Supplier & Procure]

5. Incoming Quality Control
(Confirm identity & purity)

Click to download full resolution via product page

Caption: A typical workflow for sourcing research chemicals.

Safety, Handling, and Quality Control

Proper handling and storage are critical for ensuring the integrity of the compound and the

safety of laboratory personnel.
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Safety Information: Based on the Globally Harmonized System (GHS) classifications provided
by suppliers, 4-(5-Oxazolyl)benzylamine is considered acutely toxic if swallowed][8].

e GHS Pictogram: GHS06 (Skull and crossbones)[8]
» Signal Word: Danger[8]

e Hazard Statement: H301 - Toxic if swallowed[8]
Recommended Handling Protocol:

o Personal Protective Equipment (PPE): Always handle this compound in a certified chemical
fume hood. Wear standard PPE, including a lab coat, safety glasses, and nitrile gloves.

» Dispensing: As it is a solid, avoid creating dust when weighing. Use appropriate weighing
tools and clean surfaces immediately after use.

» Disposal: Dispose of unused material and contaminated waste according to institutional and
local environmental regulations for toxic chemical waste.

Storage: To maintain its chemical integrity, 4-(5-Oxazolyl)benzylamine should be stored in a
tightly sealed container in a dry environment, as recommended by suppliers[6]. Room
temperature storage is generally acceptable[6].

Self-Validating Quality Control (QC): Upon receiving the compound, especially if it is an "as-is"
product, it is best practice to perform internal QC.

« ldentity Confirmation: Run a simple tH-NMR (Proton Nuclear Magnetic Resonance)
spectrum and compare it to the expected structure or any data provided by the supplier.

o Purity Assessment: A High-Performance Liquid Chromatography (HPLC) analysis can
provide a quantitative measure of purity, which is crucial for reactions requiring precise molar
equivalents.

Applications in Synthetic & Medicinal Chemistry

The true value of 4-(5-Oxazolyl)benzylamine lies in its utility as a synthetic intermediate. The
primary amine group is a versatile functional handle for a variety of chemical transformations.
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Key Reactions:

o Amide Coupling: The benzylamine can be readily acylated with carboxylic acids, acid
chlorides, or anhydrides to form amides, a common linkage in bioactive molecules.

e Reductive Amination: It can react with aldehydes or ketones to form an intermediate imine,
which is then reduced to yield a secondary amine.

» Sulfonamide Formation: Reaction with sulfonyl chlorides yields sulfonamides, another
important class of compounds in medicinal chemistry[3].

The oxazole core itself is often a target-binding element or a metabolically stable bioisostere for
other functional groups. Research into related oxazole-containing structures has shown
activities in areas such as antioxidant and antimicrobial applications[1][9].

A generalized scheme illustrating the synthetic utility of this compound is shown below.

4-(5-Oxazolyl)benzylamine

Acylation Reductive Amination

(R-COCI)

Sulfonylation
(R-SO:CI)

\

ntial Derivatives

Pote

Amides Sulfonamides Secondary Amines

Click to download full resolution via product page

Caption: Synthetic pathways originating from 4-(5-Oxazolyl)benzylamine.

Conclusion

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.mdpi.com/1420-3049/27/3/671
https://www.mdpi.com/1420-3049/26/16/5107
https://www.orientjchem.org/vol32no5/synthesis-and-antioxidant-ability-of-some-4-4-5-aryl-134-oxadiazol-2-ylbenzyloxymethyl-26-dimethoxyphenol/
https://www.benchchem.com/product/b2759546?utm_src=pdf-body-img
https://www.benchchem.com/product/b2759546?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2759546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

4-(5-Oxazolyl)benzylamine is a commercially available and highly valuable building block for
researchers in drug discovery and organic synthesis. While readily sourced from several
suppliers in various quantities, researchers must exercise due diligence in selecting a vendor
whose product specifications (purity, available data) align with their experimental needs.
Adherence to strict safety and handling protocols is mandatory due to the compound's acute
oral toxicity. By leveraging this guide, scientists can confidently and safely incorporate 4-(5-
Oxazolyl)benzylamine into their research endeavors, accelerating the discovery of novel
chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. mdpi.com [mdpi.com]

. mdpi.com [mdpi.com]

. mdpi.com [mdpi.com]

. Benzylamine - Wikipedia [en.wikipedia.org]

. parchem.com [parchem.com]

. 4-(5-Oxazolyl)benzylamine - CAS:672324-91-3 - Sunway Pharm Ltd [3wpharm.com]
. 4-(5-Oxazolyl)benzylamine | Sigma-Aldrich [sigmaaldrich.com]

. 4-(5-Oxazolyl)benzylamine | Sigma-Aldrich [sigmaaldrich.com]

°
(] [e0] ~ (o)) )] EaN w N -

. Synthesis and Antioxidant Ability of Some 4-(((4-(5-(Aryl)-1,3,4-Oxadiazol-2-
Y1)Benzyl)Oxy)Methyl)-2,6-Dimethoxyphenol — Oriental Journal of Chemistry
[orientjchem.org]

¢ To cite this document: BenchChem. [A Researcher's Technical Guide to Sourcing and
Handling 4-(5-Oxazolyl)benzylamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2759546#commercial-availability-of-4-5-oxazolyl-
benzylamine-for-research]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b2759546?utm_src=pdf-body
https://www.benchchem.com/product/b2759546?utm_src=pdf-body
https://www.benchchem.com/product/b2759546?utm_src=pdf-body
https://www.benchchem.com/product/b2759546?utm_src=pdf-custom-synthesis
https://www.mdpi.com/1420-3049/26/16/5107
https://www.mdpi.com/1420-3049/25/14/3173
https://www.mdpi.com/1420-3049/27/3/671
https://en.wikipedia.org/wiki/Benzylamine
https://parchem.com/chemical-supplier-distributor/4-5-oxazolyl-benzylamine-109687
https://www.3wpharm.com/product/33444.html
https://www.sigmaaldrich.com/US/en/product/aldrich/cds022239
https://www.sigmaaldrich.com/SG/en/product/aldrich/cds022239
https://www.orientjchem.org/vol32no5/synthesis-and-antioxidant-ability-of-some-4-4-5-aryl-134-oxadiazol-2-ylbenzyloxymethyl-26-dimethoxyphenol/
https://www.orientjchem.org/vol32no5/synthesis-and-antioxidant-ability-of-some-4-4-5-aryl-134-oxadiazol-2-ylbenzyloxymethyl-26-dimethoxyphenol/
https://www.orientjchem.org/vol32no5/synthesis-and-antioxidant-ability-of-some-4-4-5-aryl-134-oxadiazol-2-ylbenzyloxymethyl-26-dimethoxyphenol/
https://www.benchchem.com/product/b2759546#commercial-availability-of-4-5-oxazolyl-benzylamine-for-research
https://www.benchchem.com/product/b2759546#commercial-availability-of-4-5-oxazolyl-benzylamine-for-research
https://www.benchchem.com/product/b2759546#commercial-availability-of-4-5-oxazolyl-benzylamine-for-research
https://www.benchchem.com/product/b2759546#commercial-availability-of-4-5-oxazolyl-benzylamine-for-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2759546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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